Cas no 764-08-9 (Chlorosulfuric acid, 2,2-dimethylpropyl ester)

• Product Name: Chlorosulfuric acid, 2,2-dimethylpropyl ester
• CAS No: 764-08-9
• Molecular Formula: C₅H₁₁O₃SCl
• Molecular Weight: 186.65704
• CID: 1779767
• PubChem ID: 55279200

Chlorosulfuric acid, 2,2-dimethylpropyl ester Properties

Names and Identifiers

• 1-chlorosulfonyloxy-2,2-dimethylpropane
• Chlorosulfuric acid, 2,2-dimethylpropyl ester
• 764-08-9
• EN300-7447241
• DTXSID10717293
• Chlorosulfonic acid neopentyl ester
• SCHEMBL964210
• 2,2-DIMETHYLPROPYL CHLORANESULFONATE
• AKOS006333038
• 2,2-Dimethylpropyl sulfurochloridate

• InChIKey： FOMUQBCOZUHIAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11ClO3S/c1-5(2,3)4-9-10(6,7)8/h4H2,1-3H3
• SMILES： CC(C)(C)COS(=O)(=O)Cl

Computed Properties

• Exact Mass: 186.01183
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.0117431g/mol
• Heavy Atom Count: 10
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds